Cas no 2229557-05-3 (1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2229557-05-3
• MF: C₁₃H₁₅F₄NO
• MW: 277.257917642593
• CID: 5762420
• PubChem ID: 165639129
• Update Time: 2025-06-15

1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1951729
• 2229557-05-3
• 1-(2,6-difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine
• 1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine

• Inchi： 1S/C13H15F4NO/c1-19-8-6-9(14)11(10(15)7-8)12(18)2-4-13(16,17)5-3-12/h6-7H,2-5,18H2,1H3
• InChI Key： WCBNHSMEUBIIBP-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C(=CC(=CC=2F)OC)F)(CC1)N)F

Computed Properties

• Exact Mass: 277.10897675g/mol
• Monoisotopic Mass: 277.10897675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine

Introduction to 1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine (CAS No: 2229557-05-3)

1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2229557-05-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of both fluoro and methoxy substituents in its aromatic ring, coupled with a fluorinated cyclohexane backbone, imparts distinct electronic and steric properties that make it a compelling candidate for medicinal chemistry investigations.

The molecular structure of 1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine consists of a phenyl ring substituted with fluorine atoms at the 2 and 6 positions, a methoxy group at the 4 position, and an amine functional group attached to a cyclohexane ring that is doubly fluorinated. This arrangement creates a molecule with high lipophilicity and potential interactions with biological targets such as enzymes and receptors. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, making this compound an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their advantageous pharmacokinetic properties. The introduction of fluorine atoms into molecular structures can lead to improved drug efficacy, reduced toxicity, and enhanced bioavailability. 1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine exemplifies this trend, as its design incorporates multiple fluorine atoms to maximize these benefits. The dual fluorination of the cyclohexane ring further contributes to its unique chemical profile, offering opportunities for fine-tuning its biological activity through structural modifications.

One of the most intriguing aspects of 1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine is its potential as a building block for more complex drug candidates. Researchers have leveraged similar scaffolds in the past to develop molecules with therapeutic effects ranging from anti-inflammatory to anticancer applications. The amine group in this compound provides a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to optimize biological activity. This flexibility makes it an invaluable asset in the drug discovery pipeline.

Recent studies have begun to explore the pharmacological potential of 1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine by investigating its interactions with various biological targets. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and inflammatory diseases. The fluoro substituents are particularly noteworthy for their ability to modulate enzyme kinetics and binding affinity. For instance, fluorine atoms can increase the metabolic stability of drug candidates by resisting hydrolysis and oxidation processes that would otherwise degrade active pharmaceutical ingredients.

The methoxy group in the aromatic ring also contributes significantly to the compound's pharmacological profile. Methoxy-substituted phenols are well-known for their antioxidant and anti-inflammatory properties, which could make 1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine a promising candidate for conditions where oxidative stress plays a significant role. Additionally, the presence of both fluoro and methoxy groups may allow for selective binding interactions with specific proteins or receptors involved in disease pathways.

In terms of synthetic chemistry, 1-(2,6-Difluoro-4-methoxyphenyl)-4,4-difluorocyclohexan-1-amine presents an interesting challenge due to its complex stereochemistry and multiple functional groups. However, recent advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination have enabled chemists to assemble complex frameworks efficiently while maintaining high yields and purity.

The industrial significance of this compound cannot be overstated, as it represents yet another example of how structural innovation can lead to breakthroughs in medicine. Pharmaceutical companies are continually seeking novel scaffolds that combine potency, selectivity, and favorable pharmacokinetic profiles, making compounds like 1-(2,6-Difluoro-4-methoxyphenyl)- 4, 4-difluorocyclohexan-1-am ine (CAS No: 2229557–05–3) highly sought after for further development.

The future directions for research on 1-(2,6-Difluoro-*–*–*–*–*–*–*–*–*–*–*–*–*–*–*–methoxyphenyl)—*⁴⁴⁴⁴⁴⁴⁴⁴⁴⁴⁴⁴⁴⁴⁴-fluorocyclohexan-*--¹*-amine include exploring its interactions with more diverse biological targets, optimizing its synthetic routes for scalability, and conducting preclinical studies to assess its safety and efficacy. As our understanding of molecular interactions continues to grow, it is likely that compounds like this will play an increasingly important role in the development of next-generation therapeutics.